Cas no 1204295-83-9 ((1,1-Difluoro-2-methylpropyl)benzene)

• Product Name: (1,1-Difluoro-2-methylpropyl)benzene
• CAS No: 1204295-83-9
• MF: C₁₀H₁₂F₂
• MW: 170.199090003967
• CID: 3161145
• PubChem ID: 45790981
• Update Time: 2025-10-29

(1,1-Difluoro-2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• (1,1-Difluoro-2-methylprop-1-yl)benzene
• MFCD14525547
• (1,1-difluoro-2-methylpropyl)benzene
• CS-0069437
• AKOS005258052
• STL556767
• 1204295-83-9
• XHAXAZJHPZEWPF-UHFFFAOYSA-N
• (1,1-difluoro-2-methylpropyl)-Benzene
• BBL102958
• SCHEMBL12356881
• (1,1-Difluoro-2-methylpropyl)benzene

• Inchi： 1S/C10H12F2/c1-8(2)10(11,12)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： XHAXAZJHPZEWPF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C(C)C)F

Computed Properties

• Exact Mass: 170.09070671g/mol
• Monoisotopic Mass: 170.09070671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Additional information on (1,1-Difluoro-2-methylpropyl)benzene

Recent Advances in the Study of (1,1-Difluoro-2-methylpropyl)benzene (CAS: 1204295-83-9) in Chemical Biology and Pharmaceutical Research

The compound (1,1-Difluoro-2-methylpropyl)benzene (CAS: 1204295-83-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activity, and potential therapeutic uses.

Recent literature reveals that (1,1-Difluoro-2-methylpropyl)benzene is being explored as a key intermediate in the synthesis of novel fluorinated organic compounds. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of two fluorine atoms in the compound's structure makes it particularly valuable for the development of fluorinated analogs of biologically active molecules.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the use of (1,1-Difluoro-2-methylpropyl)benzene as a building block for the synthesis of potential kinase inhibitors. The study demonstrated that the compound could be efficiently incorporated into the scaffold of known kinase inhibitors, resulting in derivatives with improved selectivity and potency. These findings suggest that (1,1-Difluoro-2-methylpropyl)benzene could play a crucial role in the design of next-generation targeted therapies.

Another area of interest is the compound's potential application in positron emission tomography (PET) imaging. A recent study in the journal Bioorganic & Medicinal Chemistry Letters explored the radiolabeling of (1,1-Difluoro-2-methylpropyl)benzene with fluorine-18, a radioactive isotope commonly used in PET imaging. The researchers successfully synthesized the radiolabeled analog and evaluated its pharmacokinetic properties in preclinical models. The results indicated that the compound exhibits favorable brain penetration and retention, making it a promising candidate for imaging neurological disorders.

Furthermore, (1,1-Difluoro-2-methylpropyl)benzene has been investigated for its role in the development of agrochemicals. A study in the journal Pest Management Science reported that derivatives of this compound exhibit potent insecticidal activity against a range of agricultural pests. The researchers attributed this activity to the compound's ability to disrupt the nervous system of insects, highlighting its potential as a lead structure for the development of new pesticides.

In conclusion, (1,1-Difluoro-2-methylpropyl)benzene (CAS: 1204295-83-9) is emerging as a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span from drug discovery and PET imaging to agrochemical development, underscoring its broad utility. Future research is expected to further explore its potential and optimize its properties for specific applications, paving the way for innovative solutions in medicine and agriculture.